Cas no 139503-03-0 (2H-1,4-Benzothiazin-3(4H)-one, 4,7-dimethyl-)

• Product Name: 2H-1,4-Benzothiazin-3(4H)-one, 4,7-dimethyl-
• CAS No: 139503-03-0
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 1288329
• Update Time: 2024-08-04

2H-1,4-Benzothiazin-3(4H)-one, 4,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazin-3(4H)-one, 4,7-dimethyl-

• Inchi： 1S/C10H11NOS/c1-7-3-4-8-9(5-7)13-6-10(12)11(8)2/h3-5H,6H2,1-2H3
• InChI Key： ZDABMFKAEYNOQB-UHFFFAOYSA-N
• SMILES： S1C2=CC(C)=CC=C2N(C)C(=O)C1

Computed Properties

• Exact Mass: 193.05623

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Boiling Point: 417.9±45.0 °C(Predicted)
• PSA: 20.31
• pka: 1.26±0.20(Predicted)